![molecular formula C14H12N2O2S2 B2733377 N-benzyl-4-isothiocyanatobenzenesulfonamide CAS No. 100872-51-3](/img/structure/B2733377.png)
N-benzyl-4-isothiocyanatobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of BITC is represented by the formula C14H12N2O2S2 . More detailed structural analysis may require advanced techniques like NMR or X-ray crystallography, which are beyond my current capabilities.Physical And Chemical Properties Analysis
BITC is a pale yellow crystalline powder that is soluble in organic solvents such as ethanol and dichloromethane. It exhibits a characteristic odor and melts at around 90-92°C.Scientific Research Applications
Antimicrobial Agents
N-Benzyl-4-isothiocyanatobenzenesulfonamide derivatives have been explored for their antimicrobial properties. For instance, derivatives have shown significant potency against Mycobacterium tuberculosis, surpassing the clinical agent isoniazid in efficacy (Malwal et al., 2012). Such findings highlight the potential of these compounds in addressing tuberculosis, a major global health challenge.
Synthesis of Benzonitriles
The compound has also been used in the novel synthesis of benzonitriles, serving as an electrophilic cyanation reagent. This methodology has been applied to a range of aryl and heteroaryl bromides, demonstrating good to excellent yields and showcasing the versatility of this compound in organic synthesis (Anbarasan et al., 2011).
Solid-Phase Synthesis Applications
In solid-phase synthesis, polymer-supported benzenesulfonamides prepared from immobilized primary amines and 2/4-nitrobenzenesulfonyl chloride, closely related to this compound, have been used as key intermediates for various chemical transformations. This approach facilitates the generation of diverse privileged scaffolds, demonstrating the utility of sulfonamide derivatives in combinatorial chemistry and drug discovery (Fülöpová & Soural, 2015).
Inhibition of Carbonic Anhydrase
Benzene sulfonamides, including derivatives of this compound, have been studied as inhibitors of carbonic anhydrase, an enzyme implicated in various physiological processes. Research shows that these compounds can inhibit different isozymes of carbonic anhydrase, offering insights into the development of therapeutic agents for diseases where carbonic anhydrase activity is a factor (Wilkinson et al., 2007).
Safety and Hazards
properties
IUPAC Name |
N-benzyl-4-isothiocyanatobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c17-20(18,16-10-12-4-2-1-3-5-12)14-8-6-13(7-9-14)15-11-19/h1-9,16H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUJFGUZSUVLWEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)N=C=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.